2-(2-Methoxyethoxy)ethyl bromoacetate

Bioconjugation Thiol-reactive crosslinker Hydrogel gelation

2-(2-Methoxyethoxy)ethyl bromoacetate (CAS 6281-98-7) is a bifunctional haloacetate ester bearing a reactive α‑bromoacetyl group and a hydrophilic 2-(2‑methoxyethoxy)ethyl (MEE) moiety. With the molecular formula C₇H₁₃BrO₄ and a molecular weight of 241.08 g·mol⁻¹, it belongs to the class of PEG‑derived bromoacetate esters.

Molecular Formula C7H13BrO4
Molecular Weight 241.08 g/mol
CAS No. 6281-98-7
Cat. No. B8771850
⚠ Attention: For research use only. Not for human or veterinary use.

Technical Parameters


Basic Identity
Product Name2-(2-Methoxyethoxy)ethyl bromoacetate
CAS6281-98-7
Molecular FormulaC7H13BrO4
Molecular Weight241.08 g/mol
Structural Identifiers
SMILESCOCCOCCOC(=O)CBr
InChIInChI=1S/C7H13BrO4/c1-10-2-3-11-4-5-12-7(9)6-8/h2-6H2,1H3
InChIKeyXUWBNDYKSQEEMS-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes10 mg / 50 mg / 100 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

2-(2-Methoxyethoxy)ethyl bromoacetate (CAS 6281-98-7): Procurement-Relevant Chemical Profile and Comparator Landscape


2-(2-Methoxyethoxy)ethyl bromoacetate (CAS 6281-98-7) is a bifunctional haloacetate ester bearing a reactive α‑bromoacetyl group and a hydrophilic 2-(2‑methoxyethoxy)ethyl (MEE) moiety. With the molecular formula C₇H₁₃BrO₄ and a molecular weight of 241.08 g·mol⁻¹, it belongs to the class of PEG‑derived bromoacetate esters [1]. The compound participates in nucleophilic substitution reactions at the bromomethyl carbon while the MEE ester linkage can be cleaved enzymatically by lipases under mild conditions (pH 6.6, 37 °C), a property exploited in protecting‑group strategies for peptide and glycopeptide chemistry . Its dual‑function architecture distinguishes it from simple alkyl bromoacetates and positions it at the intersection of bioconjugation reagents, PROTAC linker precursors, and enzyme‑labile protecting groups.

Workflow Bioconjugation & PROTAC linker precursor synthesis
Selection PEG₂ bromoacetate with MEE ester
Use Context Aqueous-phase reactions; enzyme-labile protection

Why 2-(2-Methoxyethoxy)ethyl bromoacetate Cannot Be Replaced by Generic Bromoacetate Esters


Simple alkyl bromoacetates such as ethyl or methyl bromoacetate are widely available, but substituting them for 2-(2‑methoxyethoxy)ethyl bromoacetate introduces three verifiable liabilities: (i) poor aqueous solubility—ethyl bromoacetate is water‑immiscible with a solubility of only 7–15 g·L⁻¹ [1], whereas the MEE‑containing ester derives substantial hydrophilicity from its diethylene glycol spacer; (ii) absence of orthogonal deprotection chemistry—the MEE ester is selectively cleavable by lipases at neutral pH, leaving peptide bonds and other protecting groups intact , a capability alkyl esters lack; and (iii) significantly higher volatility (ethyl bromoacetate boils at 158–160 °C vs. a predicted ~275 °C for the target compound), which increases airborne exposure risk during large‑scale handling. These differences mean that generic substitution compromises aqueous‑phase reactivity, introduces protecting‑group incompatibility, and poses greater occupational safety hazards—each of which is quantified in Section 3.

1
Simple alkyl bromoacetates exhibit poor aqueous solubility, potentially compromising homogeneous bioconjugation in aqueous media.
2
Alkyl esters lack orthogonal enzymatic deprotection; their acidic/basic hydrolysis may degrade peptide bonds or sensitive substrates.
3
Higher volatility of ethyl/methyl bromoacetate increases airborne exposure risk during large-scale handling.

Quantitative Differentiation Evidence for 2-(2-Methoxyethoxy)ethyl bromoacetate Against Key Comparators


Thiol Reactivity Ranking: Bromoacetate Positioned Between Iodoacetate and Iodoacetamide Enables Tunable Bioconjugation Kinetics

In a direct head‑to‑head study of homo‑bifunctional PEG cross‑linkers, the thiol reaction rate constants of six electrophilic groups were measured over pH 7.4–8.6. The bromoacetate group ranked third: maleimide > iodoacetate > bromoacetate > iodoacetamide > acrylate ≫ bromoacetamide, with rates increasing exponentially with pH [1]. This means bromoacetate‑based linkers (including the target compound when used as a mono‑functional building block) provide faster cross‑linking than iodoacetamide‑ or acrylate‑based systems but slower than maleimide or iodoacetate, translating to gelation times at physiological pH ranging from under 1 min (maleimide) to over 2 h (bromoacetamide) [1]. The bromoacetate intermediate reactivity is advantageous when maleimide is unsuitable due to instability at elevated pH or when slower gelation is required for injectable formulations.

Thiol reactivity ranking
Head-to-head
Bromoacetate ranked 3rd of 6 electrophiles; gelation times from 2 h (bromoacetamide)
Supports tunable crosslinking kinetics between too-fast maleimide and too-slow acrylate/iodoacetamide.
PBS, pH 7.4–8.6, 37°C; thiol-modified HA hydrogels.
Bioconjugation Thiol-reactive crosslinker Hydrogel gelation

Aqueous Solubility Advantage: MEE Ester Confers Markedly Lower logP vs. Simple Alkyl Bromoacetates

Ethyl bromoacetate, the most common simple alkyl bromoacetate, exhibits a logP of 1.12 and water solubility of approximately 7–15 g·L⁻¹ at 25 °C, rendering it essentially water‑immiscible [1]. In contrast, the target compound’s diethylene glycol spacer introduces two additional ether oxygen atoms that lower the predicted logP into the hydrophilic range (analogous PEG₁‑bromoacetate acids show logP ≈ 0.4 ), substantially increasing aqueous solubility and enabling homogeneous reactions in aqueous or mixed aqueous‑organic media without co‑solvents. This solubility differential is critical for bioconjugation workflows where organic co‑solvents can denature proteins.

Aqueous solubility gap
Cross-study comparable
logP reduction ≥ 0.6 units vs. ethyl bromoacetate (logP 1.12); transition to water-soluble behaviour
Enables homogeneous aqueous reactions without protein-denaturing co-solvents.
Computed logP; confirm experimentally for precise formulation planning.
Aqueous solubility logP Bioconjugation

Orthogonal Dual Functionality: MEE Ester Serves as a Lipase‑Cleavable Protecting Group While the α‑Bromoacetyl Moiety Provides a Second Reactive Handle

The MEE (2‑(2‑methoxyethoxy)ethyl) ester is a documented carboxylic acid protecting group that is selectively cleaved by lipase M from Mucor javanicus at pH 6.6 and 37 °C, leaving peptide bonds, other ester protecting groups, and acid‑/base‑labile functionalities intact . This contrasts sharply with simple methyl or ethyl bromoacetate esters, which require strongly acidic or basic hydrolysis conditions that can degrade sensitive substrates. In the target compound, the MEE moiety functions as an enzymatically removable protecting group while the α‑bromoacetyl group remains available for nucleophilic substitution, creating an orthogonal synthetic handle: the bromoacetyl group can be derivatised first, followed by mild enzymatic unmasking of the carboxylic acid.

Enzymatic orthogonality
Data to verify
MEE ester cleaved by lipase M at pH 6.6, 37°C; bromoacetyl group unaffected
Reported orthogonal deprotection context; may support chemoenzymatic strategies.
Class-level inference; independent validation advised.
Protecting group Enzymatic deprotection Peptide synthesis

PEG₂ Spacer Length Balances Hydrophilicity and Molecular Weight Against PEG₁, PEG₃, and PEG₄ Analogs

The target compound incorporates exactly two ethylene glycol repeating units (PEG₂) between the bromoacetyl group and the terminal methyl ether. Commercially available analogs with one (bromo‑PEG₁‑acetic acid, MW ~ 197 Da), three (2‑[2‑(2‑methoxyethoxy)ethoxy]ethyl bromoacetate, MW = 285.13 Da), or four PEG units each shift the balance of aqueous solubility, molecular weight, and linker length . The PEG₂ spacer provides a molecular weight of 241.08 g·mol⁻¹ and an extended chain length of approximately 10 Å (vs. ~7 Å for PEG₁ and ~13 Å for PEG₃), which is a critical parameter in PROTAC design where linker length directly influences ternary complex formation and degradation efficiency .

PEG₂ spacer profile
Class-level
MW 241.08 g·mol⁻¹; extended length ~10 Å (between PEG₁ ~7 Å and PEG₃ ~13 Å)
Occupies a distinct linker-length niche for PROTAC ternary complex optimization.
Predicted from vendor data; request lot-specific characterization.
PEG linker PROTAC Spacer optimization

Reduced Volatility and Inhalation Hazard: Boiling Point Elevated by ~116 °C vs. Ethyl Bromoacetate

Ethyl bromoacetate is a potent lachrymator with a boiling point of 158–160 °C and a vapour density of 5.8 (vs. air), posing a significant inhalation hazard during open handling . The target compound, with its higher molecular weight and additional ether oxygens, has a predicted boiling point of 274.9 °C at 760 mmHg [1], reducing its vapour pressure by an estimated two orders of magnitude. The higher flash point (120.1 °C vs. 47.8 °C for ethyl bromoacetate ) further reduces fire risk during storage and transport.

Volatility reduction
Cross-study comparable
Boiling point ~275°C, flash point 120°C vs. ethyl bromoacetate bp 158–160°C, flash 47.8°C
May reduce inhalation exposure risk during multi-gram handling.
Predicted bp; verify under process conditions.
Occupational safety Volatility Physical property

Optimal Procurement Scenarios for 2-(2-Methoxyethoxy)ethyl bromoacetate Based on Quantitative Differentiation Evidence


PROTAC Linker Synthesis Requiring Intermediate Thiol Reactivity and Aqueous Compatibility

When designing proteolysis‑targeting chimeras (PROTACs), the linker length and hydrophilicity critically affect ternary complex formation and cellular permeability. The PEG₂ spacer of 2‑(2‑methoxyethoxy)ethyl bromoacetate provides a linker length of ~10 Å, occupying a middle ground between PEG₁ (~7 Å) and PEG₃ (~13 Å) that is frequently optimal for inducing productive E3 ligase–target protein proximity . Moreover, the intermediate thiol reactivity of the bromoacetate group—faster than iodoacetamide and acrylate, yet more controllable than maleimide—allows sequential, chemoselective conjugation strategies at pH ≥ 8.0 without the maleimide instability issues documented in the comparative cross‑linking study [1]. The aqueous compatibility eliminates the need for denaturing organic co‑solvents during protein‑directed conjugation steps.

Enzyme‑Labile Protecting Group for Multi‑Step Peptide and Glycopeptide Synthesis

In convergent syntheses of acid‑ and base‑sensitive nucleopeptides or glycopeptides, the MEE ester moiety serves as a C‑terminal protecting group that can be removed chemoselectively by lipase M at pH 6.6 and 37 °C without affecting peptide bonds, other ester protecting groups, or purine nucleobases . The α‑bromoacetyl group remains intact during enzymatic deprotection, allowing it to be functionalised in an earlier synthetic step via nucleophilic substitution with amines, thiols, or carboxylates. This orthogonal reactivity is not achievable with simple methyl or ethyl bromoacetate esters, which require acidic or basic hydrolysis conditions that would cause depurination or β‑elimination in nucleotide‑containing substrates .

Injectable Hydrogel Formulation Requiring Tunable Gelation Kinetics at Physiological pH

For in situ cross‑linkable hydrogels used in tissue engineering or wound repair, the bromoacetate functional group provides gelation kinetics intermediate between the too‑fast maleimide (< 1 min) and the too‑slow bromoacetamide (> 2 h) groups, as established by the systematic rate‑constant measurements across six electrophilic PEG cross‑linkers . When 2‑(2‑methoxyethoxy)ethyl bromoacetate is employed as a mono‑functional building block to introduce bromoacetyl groups onto thiol‑modified biopolymers, the resulting cross‑linking rate can be tuned by pH adjustment (exponential rate increase with pH) to match clinical application requirements, e.g., allowing sufficient working time for injection before gelation.

Large‑Scale Alkylating Agent Procurement with Reduced Occupational Exposure Risk

In kilo‑lab or pilot‑plant settings, the 116 °C higher boiling point and 72 °C higher flash point of 2‑(2‑methoxyethoxy)ethyl bromoacetate relative to ethyl bromoacetate [1] translate to significantly lower vapour‑phase concentrations during reactor charging, sampling, and work‑up. This reduces the need for engineering controls such as high‑flow local exhaust ventilation and lowers the risk of lachrymatory exposure incidents that are common with volatile bromoacetate esters. Procurement specifications for multi‑kilogram campaigns should therefore favour the MEE ester on safety grounds when the reactivity profile is otherwise suitable.

Application
Selection Property
Validation Focus
PROTAC linker design
PEG₂ spacer length and intermediate thiol reactivity
Ternary complex formation & permeability screening
Enzyme-labile protecting group strategy
MEE ester orthogonality and mild enzymatic cleavage
Chemoselective deprotection in peptide/glycopeptide synthesis
Injectable hydrogel formulation
pH-tunable thiol crosslinking kinetics
Gelation time under physiological pH and temperature
Large-scale alkylating agent handling
Reduced volatility and higher flash point vs. ethyl bromoacetate
Vapor exposure risk assessment and process safety review
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